N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide

• IUPAC Name: N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide
• InChI: InChI=1S/C20H21N3O2S/c1-14-6-2-3-7-15(14)20(25)22-10-11-23-12-18(26-13-19(21)24)16-8-4-5-9-17(16)23/h2-9,12H,10-11,13H2,1H3,(H2,21,24)(H,22,25)
• InChI Key: YRRFCMQIILBVIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)N
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide, also known as NSC-741909, is a small molecule inhibitor that has gained attention in recent years for its potential use in cancer treatment.

Mechanism of Action

N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide inhibits the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of many proteins, including those that are important for cancer cell growth and survival. By inhibiting HSP90, this compound disrupts the activity of these proteins, leading to cancer cell death.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to inhibiting HSP90, it has been shown to inhibit the activity of other proteins involved in cancer cell growth and survival, including AKT and ERK. This compound has also been found to induce the expression of genes involved in apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide is that it has been shown to be effective against a wide range of cancer cell lines. In addition, it has been found to be relatively non-toxic to normal cells. However, one limitation of this compound is that it is not very soluble in water, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for research on N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide. One area of interest is in developing more soluble forms of the compound, which would make it easier to work with in lab experiments. Another area of interest is in developing combination therapies that include this compound, as it has been shown to enhance the effectiveness of other cancer treatments. Finally, there is interest in studying the potential use of this compound in treating other diseases, such as neurodegenerative disorders.

Synthesis Methods

N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide can be synthesized through a multi-step process starting with 5-bromo-2-methylbenzoic acid. The acid is first converted to an acid chloride, which is then reacted with 2-(2-aminoethyl)-1H-indole-3-carbaldehyde to form the intermediate compound. This intermediate is then reacted with 2-mercaptoethanol to form this compound.

Scientific Research Applications

N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-2-methylbenzamide has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.